Cas no 71489-74-2 (Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-)

Benzoic acid, 3-hydroxy-4-methoxy-2-nitro- structure
71489-74-2 structure
Product Name:Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-
CAS No:71489-74-2
MF:C8H7NO6
MW:213.144282579422
CID:531037
PubChem ID:12954168
Update Time:2025-04-19

Benzoic acid, 3-hydroxy-4-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-hydroxy-4-methoxy-2-nitro-
    • 3-hydroxy-4-methoxy-2-nitrobenzoic acid
    • SCHEMBL1447280
    • DTXSID80513825
    • J-018549
    • 71489-74-2
    • 3-hydroxy-4-methoxy-2-nitrobenzoicacid
    • YYWQCALAWQAWKT-UHFFFAOYSA-N
    • Inchi: 1S/C8H7NO6/c1-15-5-3-2-4(8(11)12)6(7(5)10)9(13)14/h2-3,10H,1H3,(H,11,12)
    • InChI Key: YYWQCALAWQAWKT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C(=O)O)=C(C=1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.02733694g/mol
  • Monoisotopic Mass: 213.02733694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 113Ų
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